Cas no 2137991-04-7 (1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one)

• Product Name: 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one
• CAS No: 2137991-04-7
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6128102
• PubChem ID: 165470542
• Update Time: 2025-10-19

1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one
• 2137991-04-7
• 1-{4,8-diazaspiro[2.6]nonan-8-yl}butan-1-one
• EN300-1067746

• Inchi： 1S/C11H20N2O/c1-2-4-10(14)13-8-3-7-12-11(9-13)5-6-11/h12H,2-9H2,1H3
• InChI Key： CKXRBLBUNMDDPM-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1CCCNC2(C1)CC2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one

Professional Introduction to Compound with CAS No. 2137991-04-7 and Product Name: 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one

The compound with the CAS number 2137991-04-7 and the product name 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique spirocyclic structure, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The spirocyclic framework, incorporating a diazaspiro moiety, contributes to its distinct chemical properties and biological activities, making it a subject of intense study in synthetic chemistry and pharmacology.

In recent years, the exploration of spirocyclic compounds has been a focal point in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity. The 4,8-diazaspiro2.6nonan-8-yl substituent in the compound's structure plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This moiety is known for its ability to stabilize reactive intermediates and facilitate optimal interactions with biological targets. The butan-1-one backbone further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The diazaspiro core has been shown to exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways. Recent studies have demonstrated that derivatives of this class of compounds can modulate enzyme activity with high specificity, reducing off-target effects. This specificity is particularly valuable in the context of drug design, where minimizing side effects is paramount.

The synthesis of 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one involves a multi-step process that highlights the ingenuity of modern synthetic methodologies. The construction of the spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry. These synthetic strategies not only showcase the capabilities of current chemical methodologies but also open up new avenues for the development of structurally diverse compounds.

From a biological perspective, the compound's unique structure suggests multiple potential applications. For instance, its ability to interact with biological targets in a selective manner makes it an attractive candidate for use as an intermediate in drug discovery programs. Additionally, its stability under various physiological conditions enhances its suitability for further exploration in preclinical studies. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in inflammation and oxidative stress, areas where novel therapeutic agents are urgently needed.

The spirocyclic scaffold of this compound offers several advantages over traditional molecular structures. Spirocycles are known for their rigidity, which can enhance binding affinity by reducing conformational entropy. Furthermore, the presence of nitrogen atoms in the diazaspiro moiety allows for hydrogen bonding interactions with biological targets, further improving binding specificity. These features make 1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one a versatile building block for designing new drugs with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have revealed insights into how the 4,8-diazaspiro2.6nonan-8-yl group interacts with biological targets at the atomic level. These studies have helped researchers predict potential binding modes and optimize drug-like properties such as solubility and metabolic stability. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space and exploring new therapeutic applications. By modifying key structural features such as the spirocyclic core or substituents attached to it, researchers aim to develop derivatives with enhanced potency and selectivity. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making these compounds more accessible for clinical use.

In conclusion,1-{4,8-diazaspiro2.6nonan-8-yl}butan-1-one represents a significant contribution to the field of chemical biology and drug development. Its unique structural features offer numerous advantages for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.